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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitroisoxazole

Cat. No.: B073060

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on the
stability and recommended storage conditions for 3,5-Dimethyl-4-nitroisoxazole. Due to a
lack of extensive, publicly available stability studies on this specific molecule, this document
also outlines a detailed experimental protocol for a forced degradation study to enable
researchers to generate the necessary stability data for their applications.

Physicochemical Properties and Storage

3,5-Dimethyl-4-nitroisoxazole is a solid, appearing as a white to light yellow powder or
crystal.[1] It is soluble in methanol.[1][2] General recommendations for storage are to keep it in
a tightly sealed container in a dry, cool, and well-ventilated area.[3] For prolonged storage, a
cool and dark place at temperatures below 15°C is recommended.[4] It should be stored
separately from foodstuff containers and incompatible materials.[3]

Table 1: Physicochemical Properties of 3,5-Dimethyl-4-nitroisoxazole
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Property Value Source
Molecular Formula C5H6N203 [1112114]
Molecular Weight 142.11 g/mol [1][2]114]
Appearance White to Light yellow powder to (4]
crystal
Melting Point 61.0t0 69.0 °C [1114]
Boiling Point 241.4 °C [1][2]
Flash Point 99.8 °C [1112]
Solubility Soluble in Methanol [11[2]
Table 2: Recommended Storage and Handling Conditions
Condition Recommendation Source

Storage Temperature

Room temperature. For long-
term storage, a cool (<15°C)

and dark place is

[2]14](5]

recommended.
Atmosphere Store in a dry environment. [2][3]
Container Tightly closed container. [3]
o Store in a well-ventilated
Ventilation [3]
place.
Avoid dust formation. Avoid
contact with skin and eyes.
] Use in a well-ventilated area.
Handling [3]

Use non-sparking tools to
prevent fire from electrostatic

discharge.

Incompatibilities

Foodstuff containers and other

incompatible materials.

[3]
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Known Chemical Reactivity

While specific degradation pathways for 3,5-Dimethyl-4-nitroisoxazole are not extensively
documented, its use as a chemical intermediate provides some insight into its reactivity. The
methyl group at the 5-position is known to be reactive due to the electron-withdrawing nitro
group at the 4-position. This reactivity is exploited in various chemical reactions, including
Knoevenagel condensation, vinylogous nitroaldol (Henry type) reactions, Mannich reactions,
and Michael additions.

Proposed Experimental Protocol: Forced
Degradation Study

To establish a comprehensive stability profile for 3,5-Dimethyl-4-nitroisoxazole, a forced
degradation study is recommended. The following protocol is based on general principles for
stress testing of pharmaceutical substances and can be adapted as needed.

Objective: To identify potential degradation products and pathways, and to develop a stability-
indicating analytical method.

3.1. Stress Conditions

e Acid Hydrolysis: Dissolve the compound in a suitable solvent and treat with 0.1 N HCI.
Incubate at 60°C for up to 48 hours.

o Base Hydrolysis: Dissolve the compound in a suitable solvent and treat with 0.1 N NaOH.
Incubate at 60°C for up to 48 hours.

o Oxidative Degradation: Dissolve the compound in a suitable solvent and treat with 3%
hydrogen peroxide. Keep at room temperature for up to 48 hours, protected from light.

» Thermal Degradation (Solid State): Store the solid compound at 70°C for 48 hours.

o Thermal Degradation (Solution): Reflux a solution of the compound in a suitable solvent
(e.g., methanol) for 24 hours.

o Photodegradation: Expose a solution of the compound in a photostable, transparent
container, as well as the solid compound, to light providing an overall illumination of not less
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than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-
hours/square meter, as per ICH Q1B guidelines. A control sample should be wrapped in
aluminum foil to protect it from light.

3.2. Analytical Method

A stability-indicating analytical method, such as High-Performance Liquid Chromatography
(HPLC), should be developed and validated to separate the parent compound from any
degradation products.

Table 3: Example HPLC Method Parameters for Stability Indicating Analysis

Parameter Suggested Condition

C18 reverse-phase column (e.g., 4.6 x 150 mm,

Column
5 pum)
_ A gradient of acetonitrile and water (with 0.1%
Mobile Phase ) )
formic acid)
Flow Rate 1.0 mL/min

Based on the UV spectrum of the compound

Detection Wavelength _ .
(likely in the 250-350 nm range)

Injection Volume 10 uL

Column Temperature 30°C

3.3. Sample Analysis

Samples from each stress condition should be analyzed at appropriate time points (e.g., 0, 4,
8, 12, 24, 48 hours) to monitor the degradation of 3,5-Dimethyl-4-nitroisoxazole and the
formation of any degradation products.

Visualizations
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Caption: Workflow for a forced degradation study of 3,5-Dimethyl-4-nitroisoxazole.
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Caption: Key factors influencing the stability of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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